Cas no 19309-39-8 (2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-)

• Product Name: 2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-
• CAS No: 19309-39-8
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 96045
• PubChem ID: 13547990
• Update Time: 2025-04-18

2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-
• (1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-yl)methanol
• XGSBJIGRINMFSC-UHFFFAOYSA-N
• 4-(hydroxymethyl)-1-methyl-2,6,7-trioxabicyclo[2.2.21octane
• DTXSID60543483
• SCHEMBL40172
• (1-methyl-2,6,7-trioxabicyclo[2.2.2]oct-4-yl)methanol
• 4-methylol-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
• 19309-39-8
• SCHEMBL23439618
• 4-(hydroxymethyl)-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
• 1-Methyl-4-(hydroxymethyl)-2,6,7-trioxabicyclo[2.2.2]octane

• Inchi： 1S/C7H12O4/c1-6-9-3-7(2-8,4-10-6)5-11-6/h8H,2-5H2,1H3
• InChI Key： XGSBJIGRINMFSC-UHFFFAOYSA-N
• SMILES： O1C2(C)OCC(CO)(CO2)C1

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• PSA: 47.92